Cas no 1341490-88-7 (Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)-)

• Product Name: Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)-
• CAS No: 1341490-88-7
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 5529724
• Update Time: 2025-06-12

Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)-
• 4-Chloro-2-fluoro-n-(propan-2-yl)benzamide

• Inchi： 1S/C10H11ClFNO/c1-6(2)13-10(14)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3,(H,13,14)
• InChI Key： XLXYIMPGNZQINN-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C1=CC=C(Cl)C=C1F

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 289.3±30.0 °C(Predicted)
• pka: 13.46±0.46(Predicted)

Additional information on Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)-

Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- (CAS No. 1341490-88-7): A Comprehensive Overview

Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)-, identified by its CAS number 1341490-88-7, is a fluorinated and chlorinated amide derivative with significant potential in the field of pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of both fluorine and chlorine substituents in its molecular framework enhances its pharmacological properties, making it a valuable candidate for further exploration in drug discovery and development.

The structural features of Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- include a benzene ring substituted at the 4-position with a chlorine atom and at the 2-position with a fluorine atom. The nitrogen atom of the amide group is further functionalized with an isobutyl (1-methylethyl) side chain. This specific arrangement of atoms imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been growing interest in fluorinated amides due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The incorporation of fluorine atoms into pharmaceutical compounds often leads to better pharmacokinetic profiles, which is a critical factor in the development of effective therapeutics. The compound Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- exemplifies this trend, as its fluorinated and chlorinated structure suggests potential advantages over non-fluorinated analogs.

One of the most compelling aspects of Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both chloro and fluoro substituents provides multiple sites for further functionalization, allowing chemists to design molecules with tailored biological activities. This flexibility makes it an attractive building block for medicinal chemists working on the development of novel drugs.

Recent studies have highlighted the importance of fluorinated amides in the treatment of various diseases, including cancer, inflammation, and infectious disorders. For instance, fluorinated amides have been shown to exhibit potent inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in cancer cells. The compound Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)-, with its unique structural features, may offer similar benefits by interfering with key signaling pathways involved in disease progression.

The synthesis of Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and chlorine atoms typically requires specialized reagents and catalysts to achieve optimal results. Advances in synthetic methodologies have made it possible to produce complex fluorinated compounds more efficiently, which has accelerated their use in pharmaceutical applications.

In addition to its synthetic significance, Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- has shown promise in preclinical studies as a potential therapeutic agent. Early research indicates that it may exhibit anti-inflammatory properties by modulating the activity of inflammatory cytokines and enzymes. Furthermore, its ability to cross cell membranes efficiently suggests that it could be developed into an oral drug delivery system.

The pharmacological profile of this compound is further enhanced by its ability to form hydrogen bonds due to the presence of the amide group. Hydrogen bonding plays a crucial role in drug-receptor interactions, and optimizing this interaction can lead to improved drug efficacy. The structural features of Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- make it well-suited for forming stable hydrogen bonds with biological targets.

As research continues to uncover new therapeutic applications for fluorinated amides, compounds like Benzamide, 4-chloro-2-fluoro-N-(1-methylethyl)- are likely to play an increasingly important role in drug development. Their unique structural properties offer a wealth of opportunities for designing molecules with enhanced pharmacological activity and improved patient outcomes.

The future prospects for this compound are bright, with ongoing studies exploring its potential use in various therapeutic areas. Collaborative efforts between chemists and biologists will be essential to fully realize its therapeutic potential. By leveraging cutting-edge synthetic techniques and computational methods, researchers can accelerate the discovery and development of novel drugs based on this promising scaffold.